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Compound of Interest

Compound Name: Ethylhexyl triazone

Cat. No.: B056116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylhexyl Triazone (EHT), also known as Octyl Triazone, is a highly effective and

photostable organic UVB filter. Its large molecular structure and oil-soluble nature present

unique challenges and opportunities in the formulation of cosmetic emulsions.[1][2][3] Proper

solubilization of Ethylhexyl Triazone is critical to ensure the stability, efficacy, and sensory

properties of the final sunscreen product. When not properly solubilized, EHT can recrystallize,

leading to a decrease in SPF protection and a negative impact on the aesthetic qualities of the

formulation.[1]

These application notes provide a comprehensive guide to understanding and optimizing the

solubilization of Ethylhexyl Triazone in cosmetic emulsions. This document outlines the

physicochemical properties of EHT, its solubility in various cosmetic emollients, and detailed

protocols for formulation, stability testing, and analytical quantification.
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Property Value Reference

INCI Name Ethylhexyl Triazone [4]

CAS Number 88122-99-0 [4]

Molecular Weight 823.07 g/mol [1]

Appearance White to off-white powder [5][6]

Solubility Oil-soluble, insoluble in water [1][2]

UV Absorption Max ~314 nm (UVB range) [1]

Regulatory Max. Concentration
5% (in EU, ASEAN, Australia,

China, Japan, etc.)
[4]

Solubility Data of Ethylhexyl Triazone
The selection of an appropriate solvent system is paramount for the successful incorporation of

Ethylhexyl Triazone into a cosmetic emulsion. EHT exhibits varying solubility in different

cosmetic oils and esters. The following tables summarize the solubility of EHT in a range of

commonly used cosmetic ingredients. It is recommended to dissolve EHT in the oil phase with

heating.[7]

Table 3.1: Solubility of Ethylhexyl Triazone (Uvinul® T 150) in Cosmetic Emollients at 25°C
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Trade Name (Supplier) INCI Name Solubility (wt. %)

Cetiol® B (BASF) Dibutyl Adipate 16.0

Myritol® 331 (BASF) Cocoglycerides 9.4

Cetiol® RLF (BASF) Caprylyl-Caprylate/Caprate 6.7

Myritol® 318 (BASF) Caprylic/Capric Triglyceride 5.8

Cetiol® 868 (BASF) Ethylhexyl Stearate 4.8

Cetiol® SN (BASF) Cetearyl Isononanoate 4.6

Cetiol® CC (BASF) Dicaprylyl Carbonate 4.5

Tegosoft® TN (Evonik) C12-15 Alkyl Benzoate 4.4

Isopropylpalmitate (BASF) Isopropyl Palmitate 3.4

Ethanol (99.8%) Alcohol 1.3 (at 21°C)

Table 3.2: Solubility of Ethylhexyl Triazone (PARSOL® EHT) in Other UV Absorbers and

Emollients[4]

UV Absorber / Emollient INCI Name Solubility (%)

PARSOL® MCX Ethylhexyl Methoxycinnamate 13.5

PARSOL® HMS Homosalate 4.5

PARSOL® EHS Ethylhexyl Salicylate 3.0

- C12-13 Alkyl Lactate 24

- Diisopropyl Sebacate 15

- Dibutyl Adipate 15
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This protocol outlines the preparation of a standard O/W emulsion containing Ethylhexyl
Triazone.

Materials and Equipment:

Beakers of appropriate sizes

Homogenizer (e.g., rotor-stator type)

Water bath

Magnetic stirrer and stir bars

Weighing balance

pH meter

Formulation Example:
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Phase Ingredient INCI Name % (w/w)

A (Water Phase) Deionized Water Aqua q.s. to 100

Glycerin Glycerin 3.00

Xanthan Gum Xanthan Gum 0.20

B (Oil Phase) Ethylhexyl Triazone Ethylhexyl Triazone 5.00

C12-15 Alkyl

Benzoate

C12-15 Alkyl

Benzoate
10.00

Caprylic/Capric

Triglyceride

Caprylic/Capric

Triglyceride
5.00

Cetearyl Alcohol Cetearyl Alcohol 2.00

Glyceryl Stearate Glyceryl Stearate 1.50

C (Cool-down Phase)
Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00

Fragrance Parfum 0.10

Citric Acid / Sodium

Hydroxide
pH adjuster q.s.

Procedure:

Water Phase (A) Preparation: In a main beaker, combine deionized water and glycerin.

Begin stirring with a magnetic stirrer and slowly disperse the xanthan gum until a vortex is

formed to prevent clumping. Heat the water phase to 75-80°C.

Oil Phase (B) Preparation: In a separate beaker, combine all ingredients of the oil phase,

including Ethylhexyl Triazone and the selected emollients. Heat the oil phase to 75-80°C

while stirring to ensure complete dissolution of the EHT.

Emulsification: Once both phases have reached 75-80°C and are homogeneous, slowly add

the oil phase (B) to the water phase (A) under constant homogenization. Homogenize for 3-5

minutes at a speed of 5000-10000 rpm, depending on the batch size and homogenizer.
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Cooling: After homogenization, switch to gentle stirring with an overhead or magnetic stirrer

and begin to cool the emulsion.

Cool-down Phase (C) Addition: When the emulsion has cooled to below 40°C, add the

preservative and fragrance.

pH Adjustment: Check the pH of the final emulsion and adjust to the desired range (typically

5.5-6.5 for skin products) using a citric acid or sodium hydroxide solution.

Final Mixing: Continue stirring for another 10-15 minutes to ensure uniformity.

Workflow for O/W Emulsion Preparation:
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Caption: O/W Emulsion Preparation Workflow.
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Protocol for Emulsion Stability Testing
This protocol describes methods to assess the physical stability of the prepared sunscreen

emulsion.

Methods:

Macroscopic Evaluation:

Procedure: Visually inspect the emulsion for any signs of instability such as phase

separation, creaming, coalescence, or changes in color and odor.

Schedule: Conduct evaluations at time zero and then at regular intervals (e.g., 24 hours, 1

week, 1 month, 3 months) under different storage conditions.

Accelerated Stability Testing (Temperature Variation):

Procedure: Store samples of the emulsion in controlled temperature chambers at various

conditions:

Refrigerated: 4 ± 2°C

Room Temperature: 25 ± 2°C / 60 ± 5% RH

Elevated Temperature: 40 ± 2°C / 75 ± 5% RH

Evaluation: Assess macroscopic properties, pH, and viscosity at each time point. The

elevated temperature serves to accelerate potential long-term instabilities.

Centrifugation Test:

Procedure: Place 10 g of the emulsion in a centrifuge tube. Centrifuge at 3000-5000 rpm

for 15-30 minutes.

Evaluation: After centrifugation, check for any signs of phase separation or creaming. A

stable emulsion should show no separation.

pH Measurement:
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Procedure: Measure the pH of the emulsion using a calibrated pH meter at each time point

and storage condition.

Evaluation: Significant changes in pH can indicate chemical instability or microbial

contamination.

Viscosity Measurement:

Procedure: Measure the viscosity of the emulsion using a viscometer or rheometer at

controlled temperature (e.g., 25°C).

Evaluation: Changes in viscosity can indicate alterations in the emulsion's internal

structure.

Logical Flow for Stability Assessment:
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Caption: Emulsion Stability Testing Workflow.

Protocol for Quantification of Ethylhexyl Triazone by
HPLC
This protocol provides a method for the quantitative analysis of Ethylhexyl Triazone in a

cosmetic emulsion using High-Performance Liquid Chromatography (HPLC).
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Materials and Reagents:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Ethylhexyl Triazone analytical standard

Methanol (HPLC grade)

Tetrahydrofuran (THF, HPLC grade)

Water (HPLC grade)

Syringe filters (0.45 µm)

Volumetric flasks and pipettes

Ultrasonic bath

Chromatographic Conditions (Example):

Mobile Phase: Methanol:Water (e.g., 95:5 v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 314 nm

Injection Volume: 20 µL

Procedure:

Standard Solution Preparation:

Accurately weigh about 25 mg of Ethylhexyl Triazone standard into a 25 mL volumetric

flask.
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Dissolve and dilute to volume with a suitable solvent like THF or methanol to obtain a

stock solution of 1000 µg/mL.

Prepare a series of working standard solutions (e.g., 10, 25, 50, 75, 100 µg/mL) by diluting

the stock solution with the mobile phase.

Sample Preparation:

Accurately weigh approximately 100 mg of the cosmetic emulsion into a 50 mL volumetric

flask.

Add approximately 30 mL of THF or methanol.

Sonicate for 15-20 minutes to disperse the emulsion and extract the Ethylhexyl Triazone.

Allow the solution to cool to room temperature and then dilute to volume with the same

solvent. Mix well.

Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Analysis:

Inject the standard solutions to generate a calibration curve.

Inject the prepared sample solution.

Quantify the amount of Ethylhexyl Triazone in the sample by comparing the peak area

with the calibration curve.

Calculation:

Concentration of EHT (% w/w) = (C * V * D) / (W * 10000)

Where:

C = Concentration from calibration curve (µg/mL)
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V = Final volume of sample preparation (mL)

D = Dilution factor (if any)

W = Weight of the sample (mg)

Workflow for HPLC Quantification:
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Caption: HPLC Quantification Workflow for EHT.

Conclusion
The successful incorporation of Ethylhexyl Triazone into cosmetic emulsions is a multi-faceted

process that relies on a thorough understanding of its solubility characteristics and the

application of systematic formulation and testing protocols. By selecting appropriate emollients

to act as solvents and following structured manufacturing and evaluation procedures,

researchers and formulators can develop stable, effective, and aesthetically pleasing

sunscreen products that leverage the high UVB protection offered by Ethylhexyl Triazone.

The data and protocols presented herein serve as a valuable resource for the development and

quality control of such advanced sun care formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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